Cas no 68903-26-4 (2H-Indol-2-one, 3-[(4-ethylphenyl)imino]-1,3-dihydro-)

• Product Name: 2H-Indol-2-one, 3-[(4-ethylphenyl)imino]-1,3-dihydro-
• CAS No: 68903-26-4
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 392469
• PubChem ID: 135512520
• Update Time: 2025-04-19

2H-Indol-2-one, 3-[(4-ethylphenyl)imino]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-[(4-ethylphenyl)imino]-1,3-dihydro-
• 3-(4-ethylanilino)indol-2-one
• CCG-279638
• AKOS002228487
• AKOS030662711
• Z57704237
• AKOS001268091
• (3Z)-3-[(4-ethylphenyl)imino]-1,3-dihydro-2H-indol-2-one
• Oprea1_404464
• (3E)-3-[(4-ETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE
• DTXSID20350453
• Oprea1_057692
• KLXJWNOQOFPKJY-UHFFFAOYSA-N
• 68903-26-4

• Inchi： 1S/C16H14N2O/c1-2-11-7-9-12(10-8-11)17-15-13-5-3-4-6-14(13)18-16(15)19/h3-10H,2H2,1H3,(H,17,18,19)
• InChI Key： KLXJWNOQOFPKJY-UHFFFAOYSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1)=N\C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46